Cas no 141819-38-7 (Acetic acid, [(3-methoxyphenyl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(3-methoxyphenyl)thio]-, ethyl ester
• CAS No: 141819-38-7
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 3731963
• Update Time: 2025-04-22

Acetic acid, [(3-methoxyphenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-methoxyphenyl)thio]-, ethyl ester
• Acetic acid, 2-[(3-methoxyphenyl)thio]-, ethyl ester

• Inchi： 1S/C11H14O3S/c1-3-14-11(12)8-15-10-6-4-5-9(7-10)13-2/h4-7H,3,8H2,1-2H3
• InChI Key： RPOJIBGYVMTXEN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 226.066
• Monoisotopic Mass: 226.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2